![molecular formula C8H11N3 B1429806 1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine CAS No. 933688-17-6](/img/structure/B1429806.png)
1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine
Overview
Description
1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine is a chemical compound with the molecular formula C8H11N3 and a molecular weight of 149.19 . It is used as a reference substance for drug impurities and reagents .
Synthesis Analysis
The synthesis of pyrido[2,3-b]pyrazine-based compounds involves designing and synthesizing a new tailor-made fluorescent core . The band gap is systematically fine-tuned, allowing the pyrido[2,3-b]pyrazine family to exhibit a wide range of emissions spanning the entire visible region from blue to red .Molecular Structure Analysis
The molecular structure of 1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine is simple . It is designed to have high photoluminescence quantum efficiency (PLQY), making it suitable for cost-effective multicolor display applications .Physical And Chemical Properties Analysis
1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine is a powder . Its storage temperature is room temperature . More specific physical and chemical properties such as boiling point were not found in the search results.Scientific Research Applications
Medicine: Potential Therapeutic Agent
“1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine” has been explored for its potential use as a therapeutic agent due to its structural similarity to other bioactive pyridopyrazines . Research is ongoing to determine its efficacy and safety for medical applications.
Material Science: Organic Semiconductor
The pyridopyrazine structure suggests potential utility in material science, particularly as an organic semiconductor. Its electronic properties could be harnessed for creating new types of organic light-emitting diodes (OLEDs) or photovoltaic cells .
Biochemistry: Enzyme Inhibition
Biochemically, it may serve as an enzyme inhibitor, interacting with biological pathways. This could have implications for the study of diseases where enzyme regulation is a factor .
Pharmacology: Drug Design
In pharmacology, the compound’s structure could be a basis for drug design, particularly in the development of drugs targeting neurological pathways or disorders .
Analytical Chemistry: Chromatography
“1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine” might be used as a standard or reagent in chromatographic methods to help identify or quantify substances, given its defined chemical properties .
Proteomics: Protein Interaction Studies
Lastly, in proteomics, this compound could be used to study protein interactions. Its ability to bind or interact with certain proteins can be valuable in understanding protein function and structure .
Safety and Hazards
The safety information for 1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine indicates that it has some hazards. The GHS pictogram is GHS07, and the signal word is "Warning" . The hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The future directions for 1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine could involve its use in high-performance OLEDs . By choosing reasonable donor units, two thermally activated delayed fluorescence (TADF) molecules can be obtained, and the resulting OLEDs can exhibit a yellow emission and an orange emission with high EQEs of up to 20.0% and 15.4%, respectively .
Mechanism of Action
Target of Action
Similar compounds such as pyrrolopyrazine derivatives have shown activity on kinase inhibition , suggesting that kinases could be potential targets for 1-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazine.
Mode of Action
If we consider the activity of similar compounds, it’s possible that 1-methyl-1h,2h,3h,4h-pyrido[3,4-b]pyrazine might interact with its targets (potentially kinases) to inhibit their function .
Biochemical Pathways
Given the potential kinase inhibition activity, it could impact various cellular processes regulated by kinases, including cell growth, differentiation, and apoptosis .
Result of Action
If it acts as a kinase inhibitor like similar compounds, it could potentially influence cell growth, differentiation, and apoptosis .
properties
IUPAC Name |
1-methyl-3,4-dihydro-2H-pyrido[3,4-b]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3/c1-11-5-4-10-7-6-9-3-2-8(7)11/h2-3,6,10H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEAXJGMTMBKZNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNC2=C1C=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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